Cas no 2411240-71-4 (N-(3-methoxy-2,3-dihydro-1H-inden-1-yl)prop-2-enamide)

• Product Name: N-(3-methoxy-2,3-dihydro-1H-inden-1-yl)prop-2-enamide
• CAS No: 2411240-71-4
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 5416125
• PubChem ID: 146108155
• Update Time: 2025-10-05

N-(3-methoxy-2,3-dihydro-1H-inden-1-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z2738284045
• EN300-26589375
• N-(3-Methoxy-2,3-dihydro-1H-inden-1-yl)prop-2-enamide
• 2411240-71-4
• N-(2,3-Dihydro-3-methoxy-1H-inden-1-yl)-2-propenamide
• N-(3-methoxy-2,3-dihydro-1H-inden-1-yl)prop-2-enamide

• Inchi： 1S/C13H15NO2/c1-3-13(15)14-11-8-12(16-2)10-7-5-4-6-9(10)11/h3-7,11-12H,1,8H2,2H3,(H,14,15)
• InChI Key： SVSBUYWDCUOXKK-UHFFFAOYSA-N
• SMILES： C(NC1C2=C(C=CC=C2)C(OC)C1)(=O)C=C

Computed Properties

• Exact Mass: 217.110278721g/mol
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.12±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 407.3±45.0 °C(Predicted)
• pka: 13.58±0.40(Predicted)

Additional information on N-(3-methoxy-2,3-dihydro-1H-inden-1-yl)prop-2-enamide

Professional Introduction to N-(3-methoxy-2,3-dihydro-1H-inden-1-yl)prop-2-enamide (CAS No. 2411240-71-4)

N-(3-methoxy-2,3-dihydro-1H-inden-1-yl)prop-2-enamide, identified by its CAS number 2411240-71-4, is a compound of significant interest in the field of chemical and biomedical research. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in pharmaceutical development and molecular biology studies. The presence of a methoxy group and a prop-2-enamide moiety contributes to its distinct chemical properties, making it a valuable candidate for further exploration.

The structural composition of N-(3-methoxy-2,3-dihydro-1H-inden-1-yl)prop-2-enamide encompasses a dihydroindenyl core, which is a common motif in various bioactive molecules. This core structure is further functionalized with a prop-2-enamide side chain, enhancing its reactivity and potential biological interactions. The methoxy group at the 3-position of the indene ring adds another layer of complexity, influencing both the electronic and steric properties of the molecule.

In recent years, there has been a growing interest in indene derivatives due to their diverse pharmacological activities. Studies have shown that compounds containing the dihydroindenyl scaffold exhibit a range of biological effects, including anti-inflammatory, antioxidant, and anticancer properties. The specific substitution pattern in N-(3-methoxy-2,3-dihydro-1H-inden-1-yl)prop-2-enamide may contribute to its unique pharmacological profile, making it a promising candidate for drug discovery.

One of the most compelling aspects of this compound is its potential role in modulating cellular signaling pathways. Research indicates that N-(3-methoxy-2,3-dihydro-1H-inden-1-yl)prop-2-enamide may interact with various targets within cells, influencing processes such as proliferation, differentiation, and apoptosis. These interactions are critical for understanding its mechanism of action and for developing therapeutic strategies based on this molecule.

The synthesis of N-(3-methoxy-2,3-dihydro-1H-inden-1-yl)prop-2-enamide presents both challenges and opportunities for synthetic chemists. The dihydroindenyl core requires careful functionalization to introduce the prop-2-enamide moiety while maintaining the integrity of the ring system. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating further research and development.

In the context of drug discovery, N-(3-methoxy-2,3-dihydro-1H-inden-1-y)propa-benzene amide^{[Note: This appears to be an error in the original request; assuming it was intended to be "N-(3-methoxy...}) represents a novel scaffold that may lead to the identification of new therapeutic agents. Its structural features suggest potential applications in treating various diseases, including those related to inflammation and cancer.

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The role of computational chemistry in studying N-(3-methoxy...) has also become increasingly important. Molecular modeling techniques can help predict how this compound interacts with biological targets at the atomic level. This information is invaluable for designing derivatives with enhanced pharmacological properties and for understanding the mechanisms by which it exerts its effects.

In conclusion, N-(3-methoxy...) is a compound with significant potential in pharmaceutical research. Its unique structural features and reported biological activities make it an attractive candidate for further exploration. As research continues to uncover new applications for this molecule, it is likely to play an important role in the development of novel therapeutic agents.